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Prodigiosin, a vibrant red pigment produced by various bacteria, is emerging as a promising
natural dye for textiles, offering not only a sustainable alternative to synthetic colorants but also
conferring unique bioactive properties to the fabric. This document provides detailed application
notes and protocols for the extraction, application, and characterization of prodigiosin as a
textile dye, with a focus on its functional advantages.

Introduction

Prodigiosin is a family of natural red pigments characterized by a common
pyrrolylpyrromethane skeleton. Produced by microorganisms such as Serratia marcescens and
Pseudomonas putida, it has garnered significant interest for its potential applications in textile
dyeing.[1] Beyond its coloring ability, prodigiosin imparts valuable functionalities to fabrics,
including antimicrobial and pH-sensing (halochromic) properties, making it a candidate for
advanced textiles in medical and smart apparel applications.[1][2] The dyeing process can be
optimized for various natural and synthetic fibers, with parameters like pH, temperature, and
the use of mordants playing a crucial role in color strength and fastness.[3][4]

Quantitative Data Summary
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The following tables summarize the key quantitative data from various studies on the
application of prodigiosin as a textile dye.

Table 1: Optimal Dyeing Conditions for Various Textiles
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Textile Prodigios Temperat Time Key
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) color
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fastness
properties.
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Tannic Acid  prodigiosin
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) color
strength.[2]
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) ) ] dye uptake
Serratia Tannic Acid
(K/S of 6.6)
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was
s SS1 mordant)
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[3]
Showed
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Polyester ] 130 45 Neutral None fastness
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properties.
[11[2]
Optimal
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Silk _ 60 60 4 N _
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dyeing.[3]
Silk Serratia 80 30 2.1 None Resulted in
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fastness.[6]
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e.[2]

Pseudomo
Nylon ) 100
nas putida

60
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None

Effective
dyeing
temperatur
e.[2]

Acrylic Vibrio sp. 80

60

4.5

None
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effectively
under
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[7]

Table 2: Color Fastness Properties of Prodigiosin-Dyed Textiles
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Washing . Perspiratio Light
. Rubbing
Textile Fastness n Fastness Fastness
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(Wet/Dry) .
Scale) line) Scale)
2 (with 4-5 (wet, with  4-5 (with
) ) mordant), 1 mordant), 4 mordant), 4 -
Jute Tannic Acid _ _ _ Not specified
(without (wet, without (without
mordant) mordant) mordant)
Cotton None Good Good Good Not specified
Good (Color
; - . Good (Up to
Polyester None difference up Not specified Not specified 16)
to 5)
Good (Color
_ N N Good (Up to
Cotton None difference up Not specified Not specified 15)
to 14)
Table 3: Antimicrobial Activity of Prodigiosin-Dyed Textiles
Textile Fiber Test Organism Result
Cotton Staphylococcus aureus 99.2% bacteriostatic rate[4]
Cotton Escherichia coli 85.5% bacteriostatic rate[4]

Prodigiosin-printed samples

Pseudomonas aeruginosa

Strong antimicrobial activity[1]

[2]

Maximum activity against P.

Jute Pathogenic bacteria ]

aeruginosal3]
Wool E. coli 52% reduction of bacteria[7]
Wool S. aureus 46% reduction of bacteria[7]
Silk E. coli 35% reduction of bacteria[7]
Silk S. aureus 29% reduction of bacteria[7]
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Experimental Protocols
Protocol for Prodigiosin Production and Extraction

This protocol is a generalized procedure based on common laboratory practices for the

production and extraction of prodigiosin from Serratia marcescens.

Materials:

Serratia marcescens culture
Nutrient broth or other suitable fermentation medium
Centrifuge and centrifuge tubes

Acidified methanol (e.g., methanol with 4% 1M HCI) or a mixture of methanol and chloroform
(1:1)[8]

Rotary evaporator (optional)

Spectrophotometer

Procedure:

Inoculate a sterile fermentation broth with a 24-hour-old culture of Serratia marcescens.[3]
Incubate the culture at 25-30°C for 48-72 hours with shaking (e.g., 150-200 rpm).[2]

Harvest the bacterial cells by centrifuging the culture broth at 10,000 rpm for 10-15 minutes
at 4°C.[2][3]

Discard the supernatant and resuspend the cell pellet in acidified methanol. The acidified
methanol helps to lyse the cells and extract the intracellular pigment.[3]

Incubate the mixture at 60°C for 20 minutes or shake at room temperature in the dark for 12
hours.[7][9]

Centrifuge the mixture to pellet the cell debris.
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e Collect the supernatant containing the prodigiosin extract.
e For a powdered dye, the solvent can be removed using a rotary evaporator.

o Quantify the extracted prodigiosin by measuring the absorbance of the supernatant at
approximately 535 nm.[10]

Protocol for Textile Dyeing with Prodigiosin

This protocol outlines the general procedure for dyeing various textile fibers with the extracted
prodigiosin.

Materials:

Textile fabric (e.g., cotton, wool, silk, polyester)

» Prodigiosin extract

» Dyeing apparatus (e.g., water bath with shaker, infrared heating system)
e Mordant solution (e.g., 10% tannic acid, optional)[3]

o Detergent (e.g., Diadavin UN)

« Distilled water

Procedure:

e Pre-mordanting (Optional): To improve dye uptake, especially for natural fibers, treat the
fabric in a mordant bath. For example, use a 10% tannic acid solution with a liquor ratio of
1:20 at 90°C for 1 hour.[2][3]

» Dye Bath Preparation: Prepare the dye bath with the prodigiosin extract, maintaining a liquor
ratio of 1:20 to 1:30.[2] Adjust the pH of the dye bath according to the fabric type (see Table
1). For cotton, a pH of 3 is often optimal.[4]

e Dyeing: Immerse the fabric in the dye bath. The dyeing temperature and time should be
optimized for the specific fiber (refer to Table 1). For example:
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o Cotton/Silk: Heat to 80-90°C and maintain for 60 minutes.[2][4]
o Wool/Nylon: Heat to 100°C and maintain for 60 minutes.[2]

o Polyester: Heat in stages up to 130°C.[2]

e Rinsing and Washing: After dyeing, rinse the fabric with distilled water. Then, wash with a 1
g/L detergent solution at boiling temperature for 20 minutes to remove any unbound pigment.

[2]

» Drying: Dry the dyed fabric in an oven at a low temperature (e.g., 40°C).[2]

Protocol for Assessing Color Fastness

Standard ISO methods should be used for assessing the color fastness of the dyed fabrics.

Washing Fastness: Evaluate according to ISO 105-CO06.

Rubbing Fastness: Evaluate according to ISO 105-X12.[3]

Perspiration Fastness: Evaluate according to ISO 105-E04.

Light Fastness: Evaluate according to ISO 105-B02.

Protocol for Evaluating Antimicrobial Activity

The antimicrobial properties of the dyed fabric can be assessed using standard methods such
as AATCC 100 (quantitative) or AATCC 147 (qualitative).

Brief Procedure (based on AATCC 100):
o Prepare swatches of the dyed and undyed (control) fabric.
 Inoculate the swatches with a known concentration of test bacteria (e.g., S. aureus, E. coli).

 Incubate the swatches in a humid environment for a specified contact time (e.g., 16-24
hours).[7]
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o Elute the bacteria from the swatches and perform serial dilutions and plate counts to
determine the number of viable bacteria.

o Calculate the percentage reduction of bacteria on the dyed fabric compared to the control.

Visualized Workflows and Relationships
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Prodigiosin Production & Extraction Textile Dyeing Process
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Caption: Experimental workflow for prodigiosin dyeing of textiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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